N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide

• IUPAC Name: N-[(E)-3-amino-3-oxo-1-phenylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H12N2O3/c15-13(17)11(9-10-5-2-1-3-6-10)16-14(18)12-7-4-8-19-12/h1-9H,(H2,15,17)(H,16,18)/b11-9+
• InChI Key: PUOPLHWKONCREX-PKNBQFBNSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)N)NC(=O)C2=CC=CO2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)N)/NC(=O)C2=CC=CO2
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide, also known as AFCF, is a synthetic compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor activity in vitro and in vivo, and it may be a promising candidate for the development of new cancer therapies. N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cell growth and proliferation. N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it may also have anti-inflammatory and neuroprotective effects. N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide may also have effects on the immune system, although more research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has several advantages for use in lab experiments. It is a synthetic compound, which means it can be produced in large quantities with high purity and consistency. It also has a well-defined chemical structure, which makes it easier to study its effects on cells and tissues. However, there are also limitations to the use of N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide in lab experiments. It may not accurately reflect the effects of natural compounds in the body, and it may have different effects on different cell types.

Future Directions

There are several future directions for research on N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide. One area of interest is the development of new cancer therapies based on N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide and related compounds. Researchers may also investigate the potential applications of N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide in the treatment of neurodegenerative diseases and other conditions. Additionally, more research is needed to fully understand the mechanism of action of N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide and its effects on the immune system.

Synthesis Methods

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide can be synthesized using a variety of methods, including the reaction of 2-furancarboxaldehyde with phenylacetic acid followed by the addition of ammonia and acetic anhydride. Another method involves the reaction of 2-furancarboxaldehyde with phenylacetonitrile followed by the addition of ammonia and acetic anhydride. These methods have been used to produce N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide with high purity and yield.